Cas no 2089257-18-9 (7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride)

• Product Name: 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride
• CAS No: 2089257-18-9
• MF: C₁₃H₁₈ClN₃
• MW: 251.755121707916
• CID: 4636400
• Update Time: 2025-11-01

7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride

• Inchi： 1S/C13H17N3.ClH/c1-2-11-4-5-15-13(11)12(3-1)10-16-8-6-14-7-9-16;/h1-5,14-15H,6-10H2;1H
• InChI Key： XUENBHPLVQJVEF-UHFFFAOYSA-N
• SMILES： C(N1CCNCC1)C1C=CC=C2C=CNC=12.Cl

Additional information on 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride

Comprehensive Overview of 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride (CAS No. 2089257-18-9)

The compound 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride (CAS No. 2089257-18-9) is a chemically modified indole derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a piperazine moiety linked to an indole core, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) therapeutics, given the piperazine group's known role in modulating neurotransmitter systems.

In recent years, the demand for novel indole-based compounds has surged due to their broad pharmacological activities, including antidepressant, antipsychotic, and anti-inflammatory properties. The 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride stands out as a promising candidate, with studies highlighting its potential to interact with serotonin receptors and other G-protein-coupled receptors (GPCRs). This aligns with current trends in precision medicine, where targeted therapies are increasingly prioritized.

The synthesis of 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride involves a multi-step process, often starting with the functionalization of the indole ring at the 7-position. The introduction of the piperazine group is typically achieved through reductive amination or nucleophilic substitution reactions. Its dihydrochloride salt form enhances solubility, making it more suitable for in vitro and in vivo studies. This aspect is critical for researchers exploring its bioavailability and pharmacokinetics.

From a commercial perspective, 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride is often sought after by contract research organizations (CROs) and pharmaceutical companies specializing in CNS drug development. Its relevance to neurodegenerative diseases, such as Alzheimer's and Parkinson's, has also sparked interest, as these conditions remain a global health challenge. The compound's mechanism of action is hypothesized to involve neurotransmitter modulation, though further studies are needed to elucidate its full therapeutic potential.

In the context of green chemistry, efforts are underway to optimize the synthesis of 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride to reduce waste and improve yield. This aligns with the growing emphasis on sustainable drug development, a topic frequently searched by professionals in the field. Additionally, its stability under various pH conditions and temperature ranges makes it a robust candidate for formulation studies.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride is crucial. Computational modeling and molecular docking studies have provided insights into its binding affinity for specific receptors, further driving its appeal in rational drug design. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in advancing neuropharmacology and related disciplines.

In summary, 7-[(piperazin-1-yl)methyl]-1H-indole dihydrochloride (CAS No. 2089257-18-9) represents a fascinating area of research with implications for mental health, neurological disorders, and drug discovery. Its unique chemical properties and potential therapeutic benefits make it a compound worth watching in the coming years.